Acute Oral Toxicity of 3-MCPD Esters
A direct head-to-head comparative study evaluated the acute oral toxicity of five distinct 3-MCPD fatty acid esters in Swiss mice. The 1-stearic acid ester exhibited a significantly higher median lethal dose (LD50) compared to its 1-oleic and 1-linoleic acid counterparts, indicating lower acute toxicity. The quantified LD50 values were 2973.8 mg/kg for 1-stearic ester, versus 2081.4 mg/kg for 1-oleic ester and 2016.3 mg/kg for 1-linoleic ester [1].
| Evidence Dimension | Acute oral toxicity (LD50) |
|---|---|
| Target Compound Data | 2973.8 mg/kg body weight |
| Comparator Or Baseline | 1-Oleic ester: 2081.4 mg/kg; 1-Linoleic ester: 2016.3 mg/kg |
| Quantified Difference | 1-Stearic ester LD50 is 42.9% higher than 1-oleic ester and 47.5% higher than 1-linoleic ester |
| Conditions | Swiss mice, single oral gavage |
Why This Matters
This 1.4- to 1.5-fold difference in acute lethal potency demonstrates that fatty acid identity is a critical determinant of hazard, necessitating compound-specific data for accurate risk modeling and justifying selection of this specific diester for studies requiring a less acutely toxic 3-MCPD ester.
- [1] Liu M, et al. Preparation of five 3-MCPD fatty acid esters, and the effects of their chemical structures on acute oral toxicity in Swiss mice. J Sci Food Agric. 2017;97(3):841-848. View Source
